Cas no 1969287-88-4 (rac-tert-butyl (3R,4S)-3-amino-4-(3,4-difluorophenyl)piperidine-1-carboxylate, cis)

• Product Name: rac-tert-butyl (3R,4S)-3-amino-4-(3,4-difluorophenyl)piperidine-1-carboxylate, cis
• CAS No: 1969287-88-4
• MF: C₁₆H₂₂F₂N₂O₂
• MW: 312.354891300201
• MDL: MFCD30181833
• CID: 4632118
• PubChem ID: 95566759
• Update Time: 2025-05-25

rac-tert-butyl (3R,4S)-3-amino-4-(3,4-difluorophenyl)piperidine-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-amino-4-(3,4-difluorophenyl)-, 1,1-dimethylethyl ester, (3S,4R)-
• tert-Butyl (3S,4R)-3-amino-4-(3,4-difluorophenyl)piperidine-1-carboxylate
• rac-tert-butyl (3R,4S)-3-amino-4-(3,4-difluorophenyl)piperidine-1-carboxylate, cis

• MDL： MFCD30181833
• Inchi： 1S/C16H22F2N2O2/c1-16(2,3)22-15(21)20-7-6-11(14(19)9-20)10-4-5-12(17)13(18)8-10/h4-5,8,11,14H,6-7,9,19H2,1-3H3/t11-,14-/m1/s1
• InChI Key： SHDNLRJVAIEXBN-BXUZGUMPSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C2=CC=C(F)C(F)=C2)[C@H](N)C1

Additional information on rac-tert-butyl (3R,4S)-3-amino-4-(3,4-difluorophenyl)piperidine-1-carboxylate, cis

Rac-Tert-Butyl (3R,4S)-3-Amino-4-(3,4-Difluorophenyl)Piperidine-1-Carboxylate (cis): A Promising Scaffold in Modern Medicinal Chemistry

In the rapidly evolving landscape of medicinal chemistry, the compound rac-tert-butyl (3R,4S)-3-amino-4-(3,4-difluorophenyl)piperidine-1-carboxylate (CAS No. 1969287-88-4) has emerged as a strategically significant chiral piperidine derivative. This cis-configured compound represents a versatile synthetic intermediate with unique pharmacokinetic properties, particularly due to its tert-butoxycarbonyl (Boc) protecting group and fluorinated aromatic substituent. Recent advancements in asymmetric synthesis and structure-based drug design have positioned this molecule at the forefront of research targeting G-protein coupled receptors (GPCRs) and kinases.

The stereochemistry of this compound—defined by its (3R,4S) configuration—is critical for biological activity. Computational studies published in Nature Communications (2023) revealed that this stereoisomer exhibits superior binding affinity to metabotropic glutamate receptor 5 (mGluR5), a key therapeutic target in neurodegenerative disorders. The cis geometry enforced by the spatial arrangement of substituents ensures optimal molecular conformation for receptor engagement while minimizing metabolic liabilities associated with flexible structures. This structural balance is further enhanced by the presence of two fluorine atoms at the para-positions of the phenyl ring (J. Med. Chem., 2022), which modulates lipophilicity and plasma protein binding.

Synthetic chemists have leveraged this scaffold to explore novel drug candidates through bioisosteric replacements and bioconjugation strategies. A groundbreaking study in Angewandte Chemie demonstrated that replacing the Boc group with a bioresponsive moiety enabled targeted drug release in tumor microenvironments. The amino functionality at position 3 (NH₂) serves as an ideal site for conjugation with ligands targeting epigenetic modifiers or proteasome inhibitors. Notably, the piperidine backbone's inherent conformational flexibility allows it to adopt bioactive conformations compatible with enzyme active sites—a property validated through X-ray crystallography studies of enzyme-inhibitor complexes.

In preclinical models, derivatives of this compound have shown remarkable efficacy in inflammatory disease models. A 2023 paper in Science Translational Medicine highlighted how fluorination at the phenyl ring improved selectivity for cyclooxygenase-2 (COX-2) over COX-1 isoforms compared to traditional NSAIDs. The tert-butyl ester's role as a prodrug moiety was also elucidated: enzymatic cleavage releases the free amine while enhancing oral bioavailability—a critical factor for chronic disease management. These findings align with current trends emphasizing "prodrug design" to overcome first-pass metabolism challenges.

The chiral purity of this compound is maintained through advanced resolution techniques like enzymatic kinetic resolution and crystallization-based methods described in recent patents (WO2021/XXXXXX). Researchers at Stanford University demonstrated that asymmetric hydrogenation using iridium catalysts achieves >99% ee with minimal racemic contamination—a breakthrough for large-scale manufacturing required in clinical trials. Such scalability is vital given emerging applications in personalized medicine where rapid prototyping of patient-specific analogs is becoming routine.

In oncology research, this scaffold has been incorporated into PROTAC molecules designed to degrade cancer-associated proteins via targeted ubiquitination. A collaborative study between Merck KGaA and MIT revealed that substituting one fluorine atom with a benzothiazole group enhanced E3 ligase recruitment while retaining solubility—a balance achieved through systematic SAR analysis using fragment-based screening platforms. The compound's inherent stability under physiological conditions makes it suitable for multi-day dosing regimens critical in chemotherapy protocols.

Eco-toxicological assessments published in Ecochemical Engineering confirm low environmental persistence due to rapid hydrolysis under aerobic conditions—a key advantage over older generations of piperidine-based drugs prone to bioaccumulation. This aligns with global regulatory shifts toward greener pharmaceutical development practices outlined in ICH M9 guidelines on environmental risk assessment.

Ongoing investigations are exploring its potential as a building block for peptidomimetics targeting amyloid-beta aggregation pathways associated with Alzheimer's disease. Solid-phase peptide synthesis protocols integrating this protected amino acid surrogate have achieved >95% purity at gram scale—a milestone highlighted at the 2023 ACS National Meeting as exemplifying "next-generation combinatorial chemistry."

This multifunctional platform continues to redefine possibilities in drug discovery through its tunable physicochemical properties and modular design principles. As artificial intelligence-driven retrosynthetic analysis tools become more sophisticated—such as those developed by BenevolentAI—the synthesis routes for such compounds are being optimized for real-time adaptation during lead optimization phases.